Cas no 154867-32-0 (5-Pyrimidinecarboxaldehyde,6-amino-1,2-dihydro-1-methyl-2-oxo-)

• Product name: 5-Pyrimidinecarboxaldehyde,6-amino-1,2-dihydro-1-methyl-2-oxo-
• CAS No: 154867-32-0
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 106751
• PubChem ID: 15367208

5-Pyrimidinecarboxaldehyde,6-amino-1,2-dihydro-1-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde,6-amino-1,2-dihydro-1-methyl-2-oxo-
• 5-Pyrimidinecarboxaldehyde, 6-amino-1,2-dihydro-1-methyl-2-oxo- (9CI)
• 6-Amino-1-methyl-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde
• 6-Amino-1-methyl-2-oxopyrimidine-5-carbaldehyde
• 154867-32-0

• Inchi： InChI=1S/C6H7N3O2/c1-9-5(7)4(3-10)2-8-6(9)11/h2-3H,7H2,1H3
• InChI Key： FENUGAJMXNCRGG-UHFFFAOYSA-N
• SMILES： NC1N(C)C(=O)N=CC=1C=O

Computed Properties

• Exact Mass: 153.05391
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 75.76